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Compound of Interest

Compound Name: Ciproquazone

Cat. No.: B1211250

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of scientific literature and drug databases, it has been
determined that there is no publicly available information on in vivo animal models for the
compound Ciproquazone. The initial investigation was significantly confounded by the similarly
named, but chemically distinct, fluoroquinolone antibiotic, Ciprofloxacin.

Ciproquazone (CAS RN: 33453-23-5), chemically identified as 1-(cyclopropylmethyl)-6-
methoxy-4-phenyl-2(1H)-quinazolinone, appears to be a compound with limited to no published
preclinical or clinical research. Our search for in vivo studies, mechanism of action,
pharmacokinetic data, and toxicological profiles in animal models yielded no specific results for
Ciproquazone.

In contrast, Ciprofloxacin is a well-documented antibiotic with extensive research in various
animal models.

Due to the complete absence of scientific data for Ciproquazone in the public domain, we are
unable to provide the requested detailed Application Notes and Protocols, including data
tables, experimental methodologies, and signaling pathway diagrams.

We advise researchers interested in this compound to initiate foundational in vitro and in vivo
studies to characterize its pharmacological and toxicological properties. Should any data
become publicly available, this document will be updated accordingly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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